1-(1-ethyl-4-piperidinyl)azocane

• IUPAC Name: 1-(1-ethylpiperidin-4-yl)azocane
• InChI: InChI=1S/C14H28N2/c1-2-15-12-8-14(9-13-15)16-10-6-4-3-5-7-11-16/h14H,2-13H2,1H3
• InChI Key: PUGIXNCXHWNUKQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCCCCCC2
• Molecular Formula: C14H28N2
• Molecular Weight: 224.39 g/mol

Description

1-(1-ethyl-4-piperidinyl)azocane, also known as EPAC or SKF-82958, is a chemical compound that belongs to the class of dopamine receptor agonists. It was first synthesized in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

1-(1-ethyl-4-piperidinyl)azocane acts as a partial agonist at dopamine D1 receptors, which are G protein-coupled receptors that activate adenylate cyclase and increase intracellular levels of cyclic AMP (cAMP). 1-(1-ethyl-4-piperidinyl)azocane selectively activates the D1 receptor subtype, which is primarily expressed in the striatum and prefrontal cortex. The activation of D1 receptors by 1-(1-ethyl-4-piperidinyl)azocane leads to an increase in cAMP levels, which in turn activates protein kinase A (PKA) and other downstream signaling pathways.
Biochemical and Physiological Effects:
1-(1-ethyl-4-piperidinyl)azocane has been shown to have a variety of biochemical and physiological effects, particularly in the brain. It has been shown to increase the release of dopamine and other neurotransmitters in the striatum and prefrontal cortex, leading to increased locomotor activity and cognitive performance. 1-(1-ethyl-4-piperidinyl)azocane has also been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-(1-ethyl-4-piperidinyl)azocane has several advantages as a research tool. It is highly selective for dopamine D1 receptors, which allows for the specific activation of this receptor subtype without affecting other dopamine receptor subtypes. 1-(1-ethyl-4-piperidinyl)azocane is also relatively stable and can be easily synthesized in large quantities. However, 1-(1-ethyl-4-piperidinyl)azocane has several limitations as well. It has a relatively short half-life in vivo, which limits its usefulness for long-term studies. Additionally, 1-(1-ethyl-4-piperidinyl)azocane is not orally bioavailable and must be administered via injection.

Future Directions

There are several future directions for research on 1-(1-ethyl-4-piperidinyl)azocane. One area of interest is the role of 1-(1-ethyl-4-piperidinyl)azocane in the regulation of synaptic plasticity, which is the ability of synapses to change their strength in response to neuronal activity. 1-(1-ethyl-4-piperidinyl)azocane has been shown to play a role in the regulation of synaptic plasticity in the striatum and prefrontal cortex, and further research in this area could lead to a better understanding of the molecular mechanisms underlying learning and memory. Another area of interest is the potential therapeutic applications of 1-(1-ethyl-4-piperidinyl)azocane in the treatment of neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and addiction.

Synthesis Methods

1-(1-ethyl-4-piperidinyl)azocane can be synthesized through a multistep process starting from 4-piperidone. The first step involves the conversion of 4-piperidone to 1-ethyl-4-piperidinol, which is then reacted with 2-chloroethyl isocyanate to yield 1-(1-ethyl-4-piperidinyl)urea. The final step involves the reaction of 1-(1-ethyl-4-piperidinyl)urea with sodium nitrite and hydrochloric acid to produce 1-(1-ethyl-4-piperidinyl)azocane.

Scientific Research Applications

1-(1-ethyl-4-piperidinyl)azocane has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively activate dopamine D1 receptors, which are involved in a variety of physiological processes such as reward, motivation, and cognition. As a result, 1-(1-ethyl-4-piperidinyl)azocane has been used to study the role of dopamine D1 receptors in various physiological and behavioral processes.